5-fluoro-N-(2-fluorocyclopentyl)pyridin-2-amine
Description
5-fluoro-N-(2-fluorocyclopentyl)pyridin-2-amine is a novel synthetic compound. It is a derivative of 5-fluoro-N-(pyridin-2-yl)pyridin-2-amine containing a sulfoximine group . It is used for the treatment and/or prophylaxis of disorders, in particular of hyper-proliferative disorders and/or virally induced infectious diseases and/or of cardiovascular diseases .
Synthesis Analysis
The synthesis of this compound involves the use of a sulfoximine group . The methods for their preparation are described in the patents .Molecular Structure Analysis
The molecular formula of this compound is C10H12F2N2. It contains a sulfoximine group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are described in the patents .Scientific Research Applications
Catalyst-Free Amination Reactions
Catalyst-free amination reactions involving fluoropyridines have been studied, demonstrating the potential of fluorinated pyridines, such as "5-fluoro-N-(2-fluorocyclopentyl)pyridin-2-amine," in the synthesis of N-(pyridin-2-yl) derivatives without the need for a catalyst. This approach could offer a simpler and more environmentally friendly pathway for producing various pyridine derivatives (Abel et al., 2015).
Antitumor Activity
Syntheses of new heterocyclic compounds containing pyridine derivatives have been achieved, highlighting the antitumor potential of these compounds. This research suggests that fluorinated pyridines, by extension, may possess significant biological activity and could serve as leads for the development of new anticancer agents (Waly et al., 2013).
Radiopharmaceutical Applications
The development of fluorine-18-labelled fluoropyridine derivatives for radiopharmaceutical applications, including PET imaging, indicates the significant potential of fluorinated pyridines in medical diagnostics. The methodology described for synthesizing fluorine-18-labelled compounds could be applicable for producing radiolabelled derivatives of "this compound" for use in imaging studies or as radiotracers (Abrahim et al., 2006).
Conformational Studies and Synthetic Applications
Research on conformationally constrained fluoropyrrolidines and fluoropyridines explores the effects of fluorine substitution on molecular conformation and amide bond preferences, providing insights into the design of fluorinated compounds with desired structural and electronic properties. These studies could inform the development and application of "this compound" in various chemical contexts (Krow et al., 2011).
properties
IUPAC Name |
5-fluoro-N-(2-fluorocyclopentyl)pyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2N2/c11-7-4-5-10(13-6-7)14-9-3-1-2-8(9)12/h4-6,8-9H,1-3H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZLXZOQROIKNFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)F)NC2=NC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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